3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole

• IUPAC Name: 5-chloro-3-(3-methylphenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C9H8ClN3/c1-6-3-2-4-7(5-6)8-11-9(10)13-12-8/h2-5H,1H3,(H,11,12,13)
• InChI Key: OVSPADLAHPZZCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NNC(=N2)Cl
• Molecular Formula: C9H8ClN3
• DSSTOX Substance ID: DTXSID601251082
• Molecular Weight: 193.63 g/mol
• CAS RN: 59301-30-3

Description

3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole, also known as T3, is a chemical compound with a triazole ring structure. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology.

Mechanism of Action

3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole exerts its effects by binding to TRs, which are transcription factors that regulate gene expression in response to thyroid hormone signaling. Binding of 3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole to TRs leads to conformational changes that allow for the recruitment of co-activator proteins and initiation of transcription of target genes. This results in a wide range of physiological effects, including regulation of metabolism, growth, and development.
Biochemical and Physiological Effects
3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole has been shown to have a wide range of biochemical and physiological effects, including regulation of metabolism, growth, and development. It has been shown to increase the expression of genes involved in energy metabolism, leading to an increase in basal metabolic rate and energy expenditure. 3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole has also been shown to promote growth and development in various tissues, including bone, muscle, and brain.

Advantages and Limitations for Lab Experiments

3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole is a useful tool for studying the function of TRs and their role in various physiological processes. It has high affinity and selectivity for TRs, making it a useful probe for studying the structure and function of these receptors. However, 3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole can be expensive and difficult to obtain in large quantities, and its effects can be influenced by a number of factors, including the presence of other endogenous ligands and the expression levels of TRs.

Future Directions

There are a number of future directions for research on 3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole, including the development of more efficient and cost-effective synthesis methods, the identification of novel TR ligands with improved selectivity and efficacy, and the elucidation of the role of TRs in various physiological processes. Additionally, 3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole may have potential applications in the development of therapeutics for a variety of diseases, including metabolic disorders, cancer, and neurological disorders.
Conclusion
In conclusion, 3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole is a chemical compound that has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology. It has high affinity and selectivity for TRs, making it a useful tool for studying the function of these receptors and their role in various physiological processes. 3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole has a wide range of biochemical and physiological effects, including regulation of metabolism, growth, and development. While 3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole has some limitations, there are many future directions for research on this compound, and it may have potential applications in the development of therapeutics for a variety of diseases.

Synthesis Methods

3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole can be synthesized through a number of methods, including the reaction of 3-methylbenzylamine with 3-chloro-1,2,4-triazole in the presence of a base, or the reaction of 3-methylbenzylamine with 3-chloro-4,5-diphenyl-1,2,4-triazole in the presence of a reducing agent. The latter method has been shown to be more efficient and yields higher purity 3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole.

Scientific Research Applications

3-chloro-5-(3-methylphenyl)-4H-1,2,4-triazole has been widely used in scientific research as a tool to study the function of thyroid hormone receptors (TRs) and their role in various physiological processes. It has been shown to bind to TRs with high affinity and selectivity, making it a useful probe for studying the structure and function of these receptors.